Cas no 919079-79-1 (1,4-Pentadien-3-one, 1,5-bis(3-bromophenyl)-2-methyl-)

• Product Name: 1,4-Pentadien-3-one, 1,5-bis(3-bromophenyl)-2-methyl-
• CAS No: 919079-79-1
• MF: C₁₈H₁₄Br₂O
• MW: 406.11116361618
• CID: 767060
• PubChem ID: 71425816
• Update Time: 2025-04-19

1,4-Pentadien-3-one, 1,5-bis(3-bromophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 1,5-bis(3-bromophenyl)-2-methyl-
• 1,5-bis(3-bromophenyl)-2-methylpenta-1,4-dien-3-one
• DTXSID30844595
• 919079-79-1

• Inchi： 1S/C18H14Br2O/c1-13(10-15-5-3-7-17(20)12-15)18(21)9-8-14-4-2-6-16(19)11-14/h2-12H,1H3
• InChI Key： QRIKCXJIWXMKCB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C=C(C)C(C=CC1C=CC=C(C=1)Br)=O

Computed Properties

• Exact Mass: 405.93909g/mol
• Monoisotopic Mass: 403.94114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.9
• Topological Polar Surface Area: 17.1Ų